Cas no 210566-87-3 (4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid)

• Product Name: 4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid
• CAS No: 210566-87-3
• MF: C₂₄H₂₆O₉
• MW: 458.457848072052
• CID: 4558118
• Update Time: 2025-10-28

4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Carboxybenzoyl)oxy]butyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid
• 4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid

• Inchi： 1S/C24H26O9/c25-13-1-2-14-31-23(29)19-9-11-20(12-10-19)24(30)33-16-4-3-15-32-22(28)18-7-5-17(6-8-18)21(26)27/h5-12,25H,1-4,13-16H2,(H,26,27)
• InChI Key： BKEHTHXBXZNSIH-UHFFFAOYSA-N
• SMILES： C1(C(OCCCCOC(=O)C2=CC=C(C(O)=O)C=C2)=O)=CC=C(C(OCCCCO)=O)C=C1

Additional information on 4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid

Comprehensive Analysis of 4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid (CAS No. 210566-87-3)

The chemical compound 4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid (CAS No. 210566-87-3) is a specialized ester derivative of 1,4-Benzenedicarboxylic Acid, widely recognized for its applications in polymer chemistry and advanced material science. This compound features a unique molecular structure combining carboxybenzoyl and hydroxybutyl functional groups, making it a versatile intermediate in synthesizing high-performance polymers, coatings, and adhesives. Its CAS No. 210566-87-3 serves as a critical identifier for researchers and industries seeking precise chemical data.

In recent years, the demand for sustainable and bio-based materials has surged, aligning with global trends toward eco-friendly solutions. 4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid has garnered attention due to its potential role in developing biodegradable polymers. Researchers are exploring its compatibility with green chemistry principles, addressing common queries like "biodegradable polymer intermediates" or "eco-friendly ester derivatives." The compound’s ability to enhance material durability while reducing environmental impact positions it as a candidate for circular economy initiatives.

From a technical perspective, the hydroxybutyl ester moiety in this compound contributes to improved solubility and reactivity in polymerization processes. This characteristic is particularly valuable in industries focusing on high-performance coatings and thermoplastic elastomers, where precise molecular design dictates product performance. Frequently searched terms such as "ester-based polymer additives" or "1,4-Benzenedicarboxylic Acid derivatives" reflect growing interest in its applications. Analytical techniques like NMR and HPLC are typically employed to verify its purity and structural integrity, ensuring compliance with industrial standards.

The pharmaceutical and cosmetic sectors also show interest in CAS No. 210566-87-3 due to its potential as a mild surfactant or emulsifier. While not a primary active ingredient, its carboxybenzoyl group offers stability in formulations, aligning with trends like "clean-label ingredients" and "multifunctional excipients." However, rigorous safety assessments are essential before adoption in sensitive applications. Regulatory databases and peer-reviewed studies remain key resources for verifying its toxicological profile.

In summary, 4-(4-Carboxybenzoyl)oxybutyl-4-hydroxybutyl Ester 1,4-Benzenedicarboxylic Acid exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from polymers to niche formulations—underscore its relevance in addressing contemporary challenges. For researchers and manufacturers, leveraging its CAS No. 210566-87-3 ensures accurate sourcing and application-specific optimization, driving advancements in material science and beyond.